Cas no 873055-09-5 (2-tert-butyl-6-nitro-1H-indole)

• Product Name: 2-tert-butyl-6-nitro-1H-indole
• CAS No: 873055-09-5
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• MDL: MFCD22689954
• CID: 2141293
• PubChem ID: 57470196
• Update Time: 2025-04-21

2-tert-butyl-6-nitro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-6-nitroindole
• 2-tert-butyl-6-nitro-1H-indole
• 2-(TERT-BUTYL)-6-NITRO-1H-INDOLE
• 1H-Indole, 2-(1,1-dimethylethyl)-6-nitro-
• COQNCAZGNLRPHM-UHFFFAOYSA-N
• AK341621
• AX8264272
• AKOS027339063
• YJB05509
• SCHEMBL397170
• MFCD22689954
• DB-314368
• CS-0154889
• 873055-09-5
• BS-17693

• MDL： MFCD22689954
• Inchi： 1S/C12H14N2O2/c1-12(2,3)11-6-8-4-5-9(14(15)16)7-10(8)13-11/h4-7,13H,1-3H3
• InChI Key： COQNCAZGNLRPHM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)NC(=C2)C(C)(C)C)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6
• XLogP3: 3.6